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Introduction

PF-945863 is a potent and selective inhibitor of phosphodiesterase 10A (PDE10A) that has
been investigated for the treatment of schizophrenia and Huntington's disease. A critical aspect
of the preclinical development of any drug candidate is the characterization of its metabolic
fate. In the case of PF-945863, in vitro clearance assays are essential for predicting its in vivo
pharmacokinetic properties. This document provides detailed protocols for conducting in vitro
clearance assays for PF-945863, with a focus on its metabolism by aldehyde oxidase (AO).

Key Characteristics of PF-945863 Metabolism:

e Primary Metabolic Pathway: PF-945863 is predominantly metabolized by aldehyde oxidase
(AO), a cytosolic enzyme abundant in the liver.[1][2][3]

o Recommended In Vitro Systems: Due to the cytosolic location of AO, the most appropriate in
vitro systems for studying the metabolic clearance of PF-945863 are human liver S9
fractions and human liver cytosol.[1][2]
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Data Presentation

The following table summarizes the reported in vitro intrinsic clearance value for PF-945863 in
human liver S9 fractions. This data is crucial for the in vitro-in vivo extrapolation (IVIVE) to
predict human hepatic clearance.

Intrinsic Clearance

Compound In Vitro System . Reference
(CLint)
Human Liver S9 )
PF-945863 ] 35 ml/min/kg [4]
Fraction

Experimental Protocols

This section provides detailed methodologies for determining the in vitro clearance of PF-
945863 using human liver S9 fractions.

Protocol 1: Metabolic Stability of PF-945863 in Human
Liver S9 Fraction

Objective: To determine the in vitro intrinsic clearance (CLint) of PF-945863 by monitoring its

depletion over time in the presence of human liver S9 fraction.
Materials:

PF-945863

Pooled Human Liver S9 Fraction (e.g., from a reputable commercial supplier)

Potassium Phosphate Buffer (100 mM, pH 7.4)

NADPH Regenerating System (e.g., containing glucose-6-phosphate, glucose-6-phosphate
dehydrogenase, and NADP+)

Acetonitrile (ACN), ice-cold
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Internal Standard (IS) for LC-MS/MS analysis (e.g., a structurally similar compound not
metabolized by AO)

96-well plates

Incubator capable of maintaining 37°C

Liguid chromatography-tandem mass spectrometry (LC-MS/MS) system
Procedure:

e Preparation of Reagents:

o

Prepare a stock solution of PF-945863 (e.g., 10 mM in DMSO).

[¢]

Prepare a working solution of PF-945863 (e.g., 100 uM in buffer).

[e]

Thaw the human liver S9 fraction on ice. Dilute to the desired protein concentration (e.g., 1
mg/mL) with cold potassium phosphate buffer.

[¢]

Prepare the NADPH regenerating system according to the manufacturer's instructions.
 Incubation:
o In a 96-well plate, add the following to each well:
» Potassium Phosphate Buffer
= Human Liver S9 Fraction
» PF-945863 working solution (to achieve a final concentration of e.g., 1 uM)
o Pre-incubate the plate at 37°C for 5 minutes.
o Initiate the metabolic reaction by adding the NADPH regenerating system to each well.

o At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by
adding 2 volumes of ice-cold acetonitrile containing the internal standard. The 0-minute
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time point is prepared by adding the acetonitrile solution before the NADPH regenerating
system.

o Sample Processing:

o Centrifuge the plate at 4°C to pellet the precipitated protein.

o Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Analyze the samples using a validated LC-MS/MS method to quantify the remaining
concentration of PF-945863 relative to the internal standard.

o Data Analysis:
o Plot the natural logarithm of the percentage of PF-945863 remaining versus time.
o The slope of the linear regression line represents the elimination rate constant (k).
o Calculate the in vitro half-life (t%2) using the formula: t¥2 = 0.693 / k.

o Calculate the intrinsic clearance (CLint) using the formula: CLint (uL/min/mg protein) =
(0.693 / t¥2) * (incubation volume / protein concentration)

Visualization of Metabolic Pathway and

Experimental Workflow
Aldehyde Oxidase Mediated Metabolism of PF-945863

----- PF-945863 |—2Xdation o | oyidized Metabolite]

Click to download full resolution via product page

Aldehyde Oxidase (AO)
(in Liver Cytosol/S9)

Caption: Metabolic pathway of PF-945863 via Aldehyde Oxidase.
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In Vitro Clearance Assay Workflow
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Caption: Experimental workflow for the in vitro clearance assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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